1-Cyclohexyl-3-phenylpropan-1-one

• IUPAC Name: 1-cyclohexyl-3-phenylpropan-1-one
• InChI: InChI=1S/C15H20O/c16-15(14-9-5-2-6-10-14)12-11-13-7-3-1-4-8-13/h1,3-4,7-8,14H,2,5-6,9-12H2
• InChI Key: LFBKBXCVHMMYSM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(=O)CCC2=CC=CC=C2
• Molecular Formula: C15H20O
• DSSTOX Substance ID: DTXSID70391139
• Molecular Weight: 216.32 g/mol
• CAS RN: 43125-06-0

Description

Synthesis Analysis

PCCP can be synthesized by condensation of cyclohexanone with benzaldehyde using an acid catalyst. The product can be purified by recrystallization. The compound can be characterized using various spectroscopic techniques such as IR, NMR, and Mass Spectrometry.

Molecular Structure Analysis

The molecular formula of 1-Cyclohexyl-3-phenylpropan-1-one is C15H20O. It has an average mass of 216.319 Da and a monoisotopic mass of 216.151413 Da.

Chemical Reactions Analysis

Various analytical methods such as Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), and Spectrophotometry can be used to analyze PCCP. These methods are used to identify and quantify the compound in various samples.

Scientific Research Applications

Selective Allylic Oxidation

Selective allylic oxidation of cyclohexene, using metal-free catalysts like nitrogen-doped carbon nanotubes (NCNTs), demonstrates the efficiency of these catalysts in producing key intermediates such as 2-cyclohexen-1-one. This process, facilitated by molecular oxygen, highlights the potential of 1-Cyclohexyl-3-phenylpropan-1-one derivatives in green chemistry applications due to the high conversion rates and selectivity achieved, competing with traditional metal catalysts (Cao et al., 2014).

Intramolecular Excimer Formation

Research on diphenyl and triphenyl alkanes, including structures similar to this compound, has unveiled unique fluorescence characteristics attributed to intramolecular excimer formation. This phenomenon, where excited and unexcited phenyl groups associate, is significant in the development of new materials and sensors, offering insights into the molecular configuration and photophysical properties of these compounds (Hirayama, 1965).

Gas-phase Reactions and Product Formation

The gas-phase reactions of β-phellandrene with OH radicals and ozone have identified 4-Isopropyl-2-cyclohexen-1-one as a significant product. This research underscores the environmental and atmospheric chemistry relevance of compounds related to this compound, providing a basis for understanding reaction mechanisms and yields in atmospheric conditions (Hakola et al., 1993).

Iridium-catalyzed C-C Coupling

Iridium-catalyzed C-C coupling via transfer hydrogenation processes, using substrates like 1,3-cyclohexadiene, demonstrate the utility of this compound derivatives in organic synthesis. These reactions afford carbonyl addition products, showcasing the catalyst's role in facilitating hydrogen donation and transfer, which is critical for developing new synthetic methodologies (Bower et al., 2008).

Theoretical Studies on Dehydrogenation

Theoretical studies on the dehydrogenation of 1,3-cyclohexadiene to phenyl on various surfaces provide insight into the adsorption energies and reaction barriers. Such studies are vital for understanding the catalytic processes at the molecular level, improving the efficiency and selectivity of chemical transformations relevant to this compound derivatives (Ma & Wang, 2011).

Mechanism of Action

While the exact mechanism of action is not known, it is thought that PCCP acts by blocking central cholinergic receptors, and thus balancing cholinergic and dopaminergic activity in the basal ganglia. Many of its effects are due to its pharmacologic similarities with atropine.